Cas no 847932-18-7 (4-[(4-benzylpiperidin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one)

4-[(4-Benzylpiperidin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one is a synthetic chromenone derivative characterized by a benzylpiperidine substituent, which enhances its potential pharmacological activity. The compound features a 7-hydroxy-8-methylcoumarin core, known for its bioactivity in modulating enzyme interactions and exhibiting fluorescence properties. The incorporation of the 4-benzylpiperidin-1-ylmethyl moiety may improve lipophilicity and binding affinity to biological targets, making it a candidate for research in medicinal chemistry. Its structural design suggests utility in studying receptor-ligand interactions or as a scaffold for developing enzyme inhibitors. The compound's stability and solubility profile further support its applicability in experimental settings.

4-[(4-benzylpiperidin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one structure

847932-18-7 structure

Product Name:4-[(4-benzylpiperidin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one

CAS No:847932-18-7

MF:C₂₃H₂₅NO₃

MW:363.449506521225

CID:5789138

PubChem ID:5588466

Update Time:2025-05-28

4-[(4-benzylpiperidin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

- 4-[(4-benzylpiperidin-1-yl)methyl]-7-hydroxy-8-methylchromen-2-one
- STK921911
- 4-((4-benzylpiperidin-1-yl)methyl)-7-hydroxy-8-methyl-2H-chromen-2-one
- AKOS001124245
- Z44502599
- 4-[(4-benzylpiperidin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one
- F1864-0203
- 847932-18-7
- 4-[(4-benzylpiperidin-1-ium-1-yl)methyl]-8-methyl-2-oxochromen-7-olate
- 2H-1-Benzopyran-2-one, 7-hydroxy-8-methyl-4-[[4-(phenylmethyl)-1-piperidinyl]methyl]-
- Inchi： 1S/C23H25NO3/c1-16-21(25)8-7-20-19(14-22(26)27-23(16)20)15-24-11-9-18(10-12-24)13-17-5-3-2-4-6-17/h2-8,14,18,25H,9-13,15H2,1H3
- InChI Key： UJRNGDGSRAMBPW-UHFFFAOYSA-N
- SMILES： O1C(C=C(C2C=CC(=C(C)C1=2)O)CN1CCC(CC2C=CC=CC=2)CC1)=O

Computed Properties

Exact Mass: 363.18344366g/mol
Monoisotopic Mass: 363.18344366g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 27
Rotatable Bond Count: 4
Complexity: 546
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 49.8Å²

Experimental Properties

Density: 1.214±0.06 g/cm3(Predicted)
Boiling Point: 547.0±50.0 °C(Predicted)
pka: 7.97±0.20(Predicted)

4-[(4-benzylpiperidin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1864-0203-2μmol	4-[(4-benzylpiperidin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one	847932-18-7	90%+	2μmol	$57.0	2023-08-19
Life Chemicals	F1864-0203-5μmol	4-[(4-benzylpiperidin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one	847932-18-7	90%+	5μmol	$63.0	2023-08-19
Life Chemicals	F1864-0203-10μmol	4-[(4-benzylpiperidin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one	847932-18-7	90%+	10μmol	$69.0	2023-08-19
Life Chemicals	F1864-0203-20μmol	4-[(4-benzylpiperidin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one	847932-18-7	90%+	20μmol	$79.0	2023-08-19
Life Chemicals	F1864-0203-1mg	4-[(4-benzylpiperidin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one	847932-18-7	90%+	1mg	$54.0	2023-08-19
Life Chemicals	F1864-0203-2mg	4-[(4-benzylpiperidin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one	847932-18-7	90%+	2mg	$59.0	2023-08-19
Life Chemicals	F1864-0203-3mg	4-[(4-benzylpiperidin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one	847932-18-7	90%+	3mg	$63.0	2023-08-19
Life Chemicals	F1864-0203-4mg	4-[(4-benzylpiperidin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one	847932-18-7	90%+	4mg	$66.0	2023-08-19
Life Chemicals	F1864-0203-5mg	4-[(4-benzylpiperidin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one	847932-18-7	90%+	5mg	$69.0	2023-08-19
Life Chemicals	F1864-0203-10mg	4-[(4-benzylpiperidin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one	847932-18-7	90%+	10mg	$79.0	2023-08-19